![molecular formula C15H28N2O2 B6248164 tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate CAS No. 2408958-55-2](/img/no-structure.png)
tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate
Overview
Description
Tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate (TBOC) is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. TBOC has been used in a variety of applications, including organic synthesis, drug delivery, and biochemistry. TBOC is a relatively new compound, and as such, there is still much to be learned about its potential applications.
Scientific Research Applications
Tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has a variety of applications in scientific research, including organic synthesis, drug delivery, and biochemistry. In organic synthesis, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate is used to synthesize a variety of compounds, including polymers, pharmaceuticals, and other organic compounds. In drug delivery, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has been used to deliver drugs to specific target sites in the body, and in biochemistry, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has been used to study the structure and function of proteins.
Mechanism of Action
Tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate is known to interact with proteins and other biomolecules. The exact mechanism of action is not yet fully understood, but it is believed that tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate binds to proteins and other biomolecules, altering their structure and function.
Biochemical and Physiological Effects
tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has been shown to have a variety of biochemical and physiological effects. tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has been shown to inhibit the activity of certain enzymes, and it has also been shown to alter the expression of certain genes. In addition, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has been shown to have an effect on cell metabolism, including the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has a number of advantages for lab experiments. It is relatively easy to synthesize, and it is also relatively stable, making it well-suited for long-term experiments. In addition, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate is non-toxic and does not interfere with other biomolecules, making it ideal for experiments involving living organisms. However, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate is not always suitable for all types of experiments, and its effects on living organisms are still not fully understood.
Future Directions
Given its unique properties, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate has the potential to be used in a variety of applications. Some potential future directions for tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate include its use in drug delivery, gene therapy, and tissue engineering. In addition, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate could be used to study the structure and function of proteins, as well as to study the effects of drugs on cells. Finally, tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate could be used to develop new synthetic compounds with specific properties.
Synthesis Methods
Tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate is synthesized through a method called the Grignard reaction. This reaction involves the reaction of an alkyl halide with a metal-containing compound, such as magnesium, to produce a tert-butyl carbamate. The reaction is typically carried out in an aqueous solution, and the resulting product is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate involves the reaction of tert-butyl carbamate with 2-(aminomethyl)-octahydropentalene in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "2-(aminomethyl)-octahydropentalene" ], "Reaction": [ "To a solution of tert-butyl carbamate in a suitable solvent, add 2-(aminomethyl)-octahydropentalene and a suitable catalyst.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "After completion of the reaction, isolate the product by standard workup procedures." ] } | |
CAS RN |
2408958-55-2 |
Product Name |
tert-butyl N-{[2-(aminomethyl)-octahydropentalen-2-yl]methyl}carbamate |
Molecular Formula |
C15H28N2O2 |
Molecular Weight |
268.4 |
Purity |
95 |
Origin of Product |
United States |
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